Cas no 477848-32-1 (2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol)

• Product Name: 2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol
• CAS No: 477848-32-1
• CID: 4652356
• Update Time: 2025-06-11

2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-6-([(3,4-DIMETHOXYBENZYL)IMINO]METHYL)-4-METHOXYBENZENOL
• 2-bromo-6-[[(3,4-dimethoxyphenyl)methylamino]methylidene]-4-methoxycyclohexa-2,4-dien-1-one
• Phenol, 2-bromo-6-[[[(3,4-dimethoxyphenyl)methyl]imino]methyl]-4-methoxy-
• 2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol

Additional information on 2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol

2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol (CAS No. 477848-32-1): An Overview of Its Properties and Applications

2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol (CAS No. 477848-32-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its intricate molecular framework, which includes a bromine atom, multiple methoxy groups, and an iminomethyl group attached to a benzene ring. These structural features contribute to its diverse chemical properties and biological activities.

The molecular formula of 2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol is C₁₈H₁₉BrNO₃, and its molecular weight is approximately 379.25 g/mol. The compound's chemical structure consists of a substituted benzene ring with a bromine atom at the 2-position, a methoxy group at the 4-position, and an iminomethyl group at the 6-position. The iminomethyl group is further substituted with a 3,4-dimethoxybenzyl moiety, which adds to the compound's complexity and reactivity.

In terms of physical properties, 2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol is typically a solid at room temperature. It exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound's melting point is around 150-155°C, and it has a characteristic UV/Vis absorption spectrum with peaks at specific wavelengths due to the presence of conjugated double bonds and aromatic rings.

The synthesis of 2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol involves several steps and can be achieved through various methods. One common approach involves the condensation of 2-bromo-4-methoxybenzaldehyde with 3,4-dimethoxybenzylamine in the presence of a suitable base. This reaction typically proceeds via an imine formation mechanism, followed by reduction to form the final product. The synthesis can be optimized by adjusting reaction conditions such as temperature, solvent, and catalyst type to achieve high yields and purity.

Recent research studies have explored the potential applications of 2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol in medicinal chemistry. One notable area of interest is its antioxidant activity. Studies have shown that the compound exhibits significant antioxidant properties due to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a promising candidate for the development of new antioxidant drugs or supplements.

Another area of research focuses on the anti-inflammatory properties of 2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. These findings suggest that it may have therapeutic potential for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its medicinal applications, 2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol has also been investigated for its material science applications. Its unique molecular structure makes it an attractive candidate for use in organic electronics and photovoltaic devices. Research has shown that the compound can be used as a building block for constructing conjugated polymers with tunable electronic properties. These polymers have potential applications in organic light-emitting diodes (OLEDs), solar cells, and other electronic devices.

In conclusion, 2-Bromo-6-{(3,4-dimethoxybenzyl)iminomethyl}-4-methoxybenzenol (CAS No. 477848-32-1) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure confers it with valuable properties such as antioxidant activity, anti-inflammatory effects, and electronic tunability. Ongoing research continues to uncover new uses for this compound, making it an exciting area of study for scientists and researchers alike.